Cas no 1352906-36-5 (ethyl 4-fluoro-7-methyl-1H-indole-2-carboxylate)

Ethyl 4-fluoro-7-methyl-1H-indole-2-carboxylate is a fluorinated indole derivative with a molecular formula of C12H12FNO2. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both fluorine and a methyl group on the indole scaffold enhances its reactivity and potential for further functionalization. Its ester moiety allows for easy derivatization, making it valuable in medicinal chemistry for the synthesis of bioactive molecules. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its structural features make it a useful building block for exploring structure-activity relationships in drug discovery.

ethyl 4-fluoro-7-methyl-1H-indole-2-carboxylate structure

1352906-36-5 structure

Product Name:ethyl 4-fluoro-7-methyl-1H-indole-2-carboxylate

CAS No:1352906-36-5

MF:C₁₂H₁₂FNO₂

MW:221.227586746216

CID:5307447

PubChem ID:103863085

Update Time:2025-06-07

ethyl 4-fluoro-7-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-fluoro-7-methyl-1H-indole-2-carboxylate
- 1352906-36-5
- CS-0146413
- SCHEMBL21724772
- F88932
- DB-430200
- Ethyl4-fluoro-7-methyl-1H-indole-2-carboxylate
- Inchi： 1S/C12H12FNO2/c1-3-16-12(15)10-6-8-9(13)5-4-7(2)11(8)14-10/h4-6,14H,3H2,1-2H3
- InChI Key： FYDMISYFTZPLJO-UHFFFAOYSA-N
- SMILES： N1C2=C(C(F)=CC=C2C)C=C1C(OCC)=O

Computed Properties

Exact Mass: 221.08520679g/mol
Monoisotopic Mass: 221.08520679g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 42.1Å²

ethyl 4-fluoro-7-methyl-1H-indole-2-carboxylate Pricemore >>

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Aaron	AR021NI7-100mg	ethyl 4-fluoro-7-methyl-1H-indole-2-carboxylate	1352906-36-5	98%	100mg	$175.00	2025-02-13
Aaron	AR021NI7-250mg	ethyl 4-fluoro-7-methyl-1H-indole-2-carboxylate	1352906-36-5	98%	250mg	$292.00	2025-02-13
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